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Abstract
7-Isocarapanaubine is a complex indolizine alkaloid belonging to the carapanaubine family of

natural products. First identified as an isomer of carapanaubine, its discovery is intrinsically

linked to the pioneering work on alkaloids isolated from the bark of the South American tree

Aspidosperma carapanauba. This technical guide provides a comprehensive overview of the

discovery, history, and initial characterization of 7-isocarapanaubine, presenting available data

in a structured format for researchers. Due to the limited specific research on 7-
isocarapanaubine itself, this guide draws heavily from the original literature on its parent

compound, carapanaubine, and related alkaloids.

Discovery and History
The story of 7-isocarapanaubine begins with the investigation of the chemical constituents of

Aspidosperma carapanauba, a plant species known to be a rich source of structurally diverse

alkaloids. In the early 1960s, a seminal study led by B. Gilbert resulted in the isolation and

characterization of a new alkaloid named carapanaubine. The findings were published in the

Journal of the American Chemical Society in 1963.

While the primary focus of this initial research was on carapanaubine, the study also alluded to

the presence of isomeric compounds, one of which was later identified as 7-
isocarapanaubine. The initial separation and characterization of these alkaloids were
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challenging due to their structural similarity. The primary method of structural elucidation at the

time was mass spectrometry, which provided crucial information about the molecular weight

and fragmentation patterns of these complex molecules.

Unfortunately, detailed and specific information regarding the independent isolation, structure

elucidation, and biological activity of 7-isocarapanaubine remains scarce in publicly

accessible scientific literature. Most of the available information is tied to the initial discovery of

the carapanaubine alkaloid family as a whole.

Physicochemical and Spectroscopic Data
Quantitative data for 7-isocarapanaubine is limited. The following table summarizes the key

physicochemical properties, primarily sourced from the PubChem database. It is important to

note that much of this data is computed rather than experimentally determined and should be

interpreted with caution.

Property Value Source

Molecular Formula C₂₃H₂₈N₂O₆ PubChem

Molecular Weight 428.5 g/mol PubChem

IUPAC Name

methyl

(1S,4aS,5aS,6S,10aS)-5',6'-

dimethoxy-1-methyl-2'-

oxospiro[1,4a,5,5a,7,8,10,10a-

octahydropyrano[3,4-

f]indolizine-6,3'-1H-indole]-4-

carboxylate

PubChem

CAS Number 17391-09-2 PubChem

Appearance Not Reported -

Melting Point Not Reported -

Optical Rotation Not Reported -

Solubility Not Reported -
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Spectroscopic Data:

Detailed experimental spectroscopic data (¹H NMR, ¹³C NMR, IR, MS) for 7-isocarapanaubine
is not readily available in the searched literature. The initial discovery heavily relied on mass

spectrometry for the structural elucidation of the carapanaubine isomers.

Experimental Protocols
Detailed experimental protocols specifically for the isolation of 7-isocarapanaubine are not

available in the reviewed literature. However, based on the general procedures for isolating

alkaloids from Aspidosperma species, a likely workflow can be inferred.

Hypothetical Isolation Workflow
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Dried Bark of Aspidosperma carapanauba

Maceration with a suitable solvent
(e.g., methanol or ethanol)

Filtration to remove solid plant material

Concentration of the extract under reduced pressure

Acid-Base Extraction to separate alkaloids

Crude Alkaloid Mixture

Chromatographic Separation
(e.g., Column Chromatography on Alumina or Silica Gel)

Collection of Fractions

Thin Layer Chromatography (TLC) analysis of fractions

Further purification of carapanaubine isomer fractions
(e.g., Preparative TLC or HPLC)

Isolated 7-Isocarapanaubine

Structural Characterization
(Mass Spectrometry, NMR, etc.)

Click to download full resolution via product page

Caption: A generalized workflow for the isolation of alkaloids from Aspidosperma species.
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Synthesis and Biological Activity
Total Synthesis
To date, a specific total synthesis for 7-isocarapanaubine has not been reported in the

scientific literature. The complex polycyclic structure, featuring multiple stereocenters, presents

a significant synthetic challenge. Synthetic efforts in this area have generally focused on other

related, more biologically active alkaloids.

Biological Activity
There is a lack of specific studies on the biological activity of 7-isocarapanaubine. The

broader class of alkaloids from Aspidosperma species has been investigated for a range of

pharmacological activities, but data for this particular isomer is not available.

Future Directions
The study of 7-isocarapanaubine presents several opportunities for future research. A primary

focus should be on its definitive isolation and complete spectroscopic characterization to

confirm its structure and stereochemistry. Subsequently, a total synthesis would not only

provide access to larger quantities of the material for biological screening but also confirm the

proposed structure. Finally, a thorough investigation of its pharmacological properties is

warranted, given the diverse bioactivities observed in other Aspidosperma alkaloids.

Conclusion
7-Isocarapanaubine remains an enigmatic member of the carapanaubine family of alkaloids.

While its existence was noted during the initial discovery of carapanaubine from Aspidosperma

carapanauba, a detailed scientific exploration of this specific isomer is conspicuously absent

from the available literature. This guide has synthesized the limited available information and

provided a framework based on related compounds. Further research is essential to fully

elucidate the chemical and biological profile of this intriguing natural product.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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